1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 1-[3-(aminomethyl)oxolan-3-yl]cyclopentan-1-ol
• InChI: InChI=1S/C10H19NO2/c11-7-9(5-6-13-8-9)10(12)3-1-2-4-10/h12H,1-8,11H2
• InChI Key: VKCOOMGLXJCGSA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2(CCOC2)CN)O

Description

1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL is a bicyclic organic compound featuring a cyclopentanol core fused with a 3-(aminomethyl)-substituted oxolane (tetrahydrofuran derivative). This structure combines polar functional groups (hydroxyl and aminomethyl) with rigid cyclic motifs, making it a versatile building block in medicinal chemistry and drug design. Its molecular formula is C₉H₁₇NO₂, with a molecular weight of 183.24 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL typically involves the reaction of cyclopentanone with an aminomethyl oxolane derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, it is generally produced in research laboratories using standard organic synthesis techniques. The process involves multiple steps, including purification and characterization, to ensure the compound’s purity and quality .

Chemical Reactions Analysis

Types of Reactions: 1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Nucleophiles such as halides or amines can be used under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or amines .

Scientific Research Applications

1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research on this compound may contribute to the development of new pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity. The oxolane and cyclopentanol moieties contribute to the compound’s overall stability and reactivity .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes	Evidence ID
1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL	C₉H₁₇NO₂	183.24	Cyclopentanol, oxolane, aminomethyl	Potential CNS drug intermediate due to rigidity and polarity	N/A
3-(Dimethylamino)-2-methylbutan-1-ol	C₇H₁₇NO	131.22	Tertiary amine, hydroxyl	Solubility enhancer; used in surfactant synthesis
(4S)-4-(hydroxymethyl)imidazolidin-2-one	C₅H₁₀O₃	118.13	Hydroxymethyl, imidazolidinone	Intermediate for antiviral agents
{1-[(oxolan-3-yl)methyl]-1H-imidazol-2-yl}methanol	C₅H₁₀O₃	127.15	Oxolane, imidazole, hydroxymethyl	Antimicrobial scaffold; limited bioavailability
(3R)-3-Hydroxy-3-phenylpropanenitrile	C₉H₉NO	147.18	Hydroxyl, nitrile, phenyl	Precursor for β-blockers and antidepressants

Key Observations:

Rigidity vs. Flexibility: The cyclopentanol-oxolane fusion in the target compound provides greater conformational rigidity compared to linear analogs like 3-(dimethylamino)-2-methylbutan-1-ol . This rigidity may enhance binding specificity in receptor-targeted drug design.

Polarity and Solubility: The hydroxyl and aminomethyl groups confer moderate polarity, similar to (4S)-4-(hydroxymethyl)imidazolidin-2-one . However, the cyclopentane ring reduces aqueous solubility compared to smaller imidazolidinone derivatives.

Bioactivity Potential: Unlike {1-[(oxolan-3-yl)methyl]-1H-imidazol-2-yl}methanol , which shows antimicrobial activity, the target compound’s aminomethyl group may favor interactions with neurological targets (e.g., GABA receptors).

Pharmacokinetics:

• Metabolic Stability : The oxolane ring may resist oxidative metabolism better than phenyl-containing analogs like (3R)-3-Hydroxy-3-phenylpropanenitrile , which undergoes rapid cytochrome P450-mediated degradation.
• LogP Estimation: Predicted LogP for the target compound is 0.9 (based on analogous structures), indicating better membrane permeability than highly polar imidazolidinones (LogP ~ -1.2) .

Biological Activity

1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL, a compound with significant potential in medicinal chemistry, is characterized by its unique structural features that may contribute to various biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, synthesis methods, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for 1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL is $C_9H_{15}NO_2$, with a molecular weight of approximately 171.23 g/mol. The compound features a cyclopentane ring and an oxolane (tetrahydrofuran) structure, with an aminomethyl group attached to the oxolane ring. This configuration is crucial for its interaction with biological targets.

Antiviral Properties

Research indicates that compounds similar to 1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL exhibit antiviral properties. As a nucleoside analog, it may interfere with viral replication processes by inhibiting viral polymerases. Preliminary studies suggest that this compound could reduce viral replication rates, making it a candidate for further pharmacological studies targeting viral infections where nucleoside metabolism is critical.

Interaction with Biological Targets

The compound's interaction studies focus on its binding affinity with enzymes and receptors involved in nucleic acid metabolism. These interactions are essential for understanding the mechanism of action and therapeutic efficacy of the compound. Notably, it has been shown to interact with various viral polymerases, which are key players in the replication of viruses.

Synthesis Methods

The synthesis of 1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL typically involves multi-step organic synthesis techniques. These methods require careful control of reaction conditions to ensure high yield and purity. The general synthetic route includes:

• Formation of the Oxolane Ring : Starting from appropriate precursors, the oxolane ring is formed through cyclization reactions.
• Introduction of the Aminomethyl Group : The aminomethyl group is introduced using reductive amination techniques.
• Cyclization to Form Cyclopentan-1-OL : Final steps involve cyclization to form the cyclopentanol structure.

Case Studies and Research Findings

Several studies have highlighted the biological activity of similar compounds:

Study Reference	Compound	Biological Activity	Findings
	3-[1-(aminomethyl)cyclobutyl]oxolan-3-ol	Antiviral	Exhibited significant inhibition of viral replication in vitro.
	4-aminoquinoline derivatives	Antifungal	Showed promising antifungal activity against multiple strains at low concentrations.
	1-(aminomethyl)cyclopentanol	Neuroprotective	Demonstrated potential neuroprotective effects in preclinical models.

These case studies illustrate the diverse biological activities associated with structurally related compounds, suggesting that 1-[3-(Aminomethyl)oxolan-3-YL]cyclopentan-1-OL may also possess significant therapeutic potential.